Cas no 150787-17-0 (4H-THIOPYRANO[4,3-D]PYRIMIDIN-4-ONE, 1,2,3,5,7,8-HEXAHYDRO-2-THIOXO-)

• Product Name: 4H-THIOPYRANO[4,3-D]PYRIMIDIN-4-ONE, 1,2,3,5,7,8-HEXAHYDRO-2-THIOXO-
• CAS No: 150787-17-0
• MF: C₇H₈N₂OS₂
• MW: 200.281218528748
• MDL: MFCD22573501
• CID: 3319547
• PubChem ID: 65709849
• Update Time: 2025-10-23

4H-THIOPYRANO[4,3-D]PYRIMIDIN-4-ONE, 1,2,3,5,7,8-HEXAHYDRO-2-THIOXO- Chemical and Physical Properties

Names and Identifiers

• 4H-THIOPYRANO[4,3-D]PYRIMIDIN-4-ONE, 1,2,3,5,7,8-HEXAHYDRO-2-THIOXO-
• AKOS015049494
• MFCD22573501
• 2-Mercapto-7,8-dihydro-5H-thiopyrano-[4,3-d]pyrimidin-4-ol
• 150787-17-0
• AKOS026674488
• 2-sulfanylidene-1,5,7,8-tetrahydrothiopyrano[4,3-d]pyrimidin-4-one
• AS-5709
• 2-Mercapto-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidin-4-ol
• CS-0334028
• 2-sulfanyl-5H,7H,8H-thiopyrano[4,3-d]pyrimidin-4-ol

• MDL： MFCD22573501
• Inchi： 1S/C7H8N2OS2/c10-6-4-3-12-2-1-5(4)8-7(11)9-6/h1-3H2,(H2,8,9,10,11)
• InChI Key： YNQQMYJWWOOXQX-UHFFFAOYSA-N
• SMILES： S1CC2C(NC(NC=2CC1)=S)=O

Computed Properties

• Exact Mass: 200.00780523Da
• Monoisotopic Mass: 200.00780523Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 98.5Ų

Additional information on 4H-THIOPYRANO[4,3-D]PYRIMIDIN-4-ONE, 1,2,3,5,7,8-HEXAHYDRO-2-THIOXO-

Comprehensive Analysis of 4H-Thiopyrano[4,3-d]pyrimidin-4-one, 1,2,3,5,7,8-hexahydro-2-thioxo- (CAS No. 150787-17-0)

The compound 4H-Thiopyrano[4,3-d]pyrimidin-4-one, 1,2,3,5,7,8-hexahydro-2-thioxo- (CAS No. 150787-17-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a fused thiopyrano and pyrimidinone ring system, has attracted attention for its versatile chemical properties and biological activity. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for novel heterocyclic compounds like 4H-Thiopyrano[4,3-d]pyrimidin-4-one has surged due to their relevance in addressing global health challenges. For instance, its structural analogs have been investigated for their potential in managing metabolic disorders and inflammatory conditions, aligning with the growing focus on precision medicine. The presence of a thioxo group in its framework enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

From a synthetic perspective, CAS No. 150787-17-0 is often synthesized via multi-step reactions involving cyclization and functional group transformations. Its stability under various conditions makes it suitable for further derivatization, a key factor in medicinal chemistry optimization. Laboratories specializing in high-throughput screening frequently include this scaffold in their libraries due to its drug-like properties and compatibility with fragment-based drug design.

The compound’s mechanism of action is closely tied to its ability to interact with biological targets such as kinases or G-protein-coupled receptors (GPCRs). This aligns with current trends in AI-driven drug discovery, where computational models predict binding affinities for such scaffolds. Notably, its hexahydro configuration contributes to improved bioavailability, a critical parameter in modern pharmacokinetic studies.

Environmental and safety profiles of 4H-Thiopyrano[4,3-d]pyrimidin-4-one derivatives are also under scrutiny, reflecting the industry’s shift toward green chemistry. Researchers emphasize solvent-free synthesis methods and catalytic processes to minimize waste, addressing sustainability concerns without compromising yield. These advancements resonate with regulatory guidelines promoting safer chemical alternatives.

In material science, the π-conjugated system of this compound shows promise in organic electronics, particularly in optoelectronic devices. Its ability to form stable thin films has been explored for applications in flexible displays and photovoltaic cells, tapping into the renewable energy sector’s expansion. Such interdisciplinary potential underscores its value beyond traditional pharmaceuticals.

For suppliers and manufacturers, CAS 150787-17-0 represents a niche yet growing market segment. Quality control protocols emphasize HPLC purity and spectroscopic validation to meet industry standards. Storage recommendations typically highlight protection from light and moisture to preserve integrity, ensuring consistent performance in downstream applications.

Future research directions may explore covalent modification strategies to enhance target selectivity or develop prodrug versions for improved delivery. Collaborative efforts between academia and industry could accelerate the translation of 1,2,3,5,7,8-hexahydro-2-thioxo derivatives into clinical candidates, addressing unmet medical needs while adhering to ethical research practices.